Cas no 1260795-56-9 (3-(4-Bromo-2-chlorophenyl)pyrrolidine)

• Product Name: 3-(4-Bromo-2-chlorophenyl)pyrrolidine
• CAS No: 1260795-56-9
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 2122547
• Update Time: 2025-09-23

3-(4-Bromo-2-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-chlorophenyl)pyrrolidine
• 3-(4-Bromo-2-chlorophenyl)pyrrolidine

• Inchi： 1S/C10H11BrClN/c11-8-1-2-9(10(12)5-8)7-3-4-13-6-7/h1-2,5,7,13H,3-4,6H2
• InChI Key： PGAHMXKUDVOQDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 12

Additional information on 3-(4-Bromo-2-chlorophenyl)pyrrolidine

Recent Advances in the Study of 3-(4-Bromo-2-chlorophenyl)pyrrolidine (CAS: 1260795-56-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Bromo-2-chlorophenyl)pyrrolidine (CAS: 1260795-56-9) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic structure, featuring a pyrrolidine ring substituted with a bromo-chlorophenyl group, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders, inflammatory diseases, and certain types of cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for dopamine receptor modulators. Researchers demonstrated that derivatives of 3-(4-Bromo-2-chlorophenyl)pyrrolidine showed selective binding to D3 dopamine receptors, with potential applications in treating Parkinson's disease and drug addiction. The electron-withdrawing effects of the bromo and chloro substituents were found to significantly influence the compound's binding affinity and metabolic stability.

In the field of antimicrobial research, a recent patent application (WO2023056421) disclosed novel antimicrobial agents incorporating the 3-(4-Bromo-2-chlorophenyl)pyrrolidine scaffold. The compounds exhibited potent activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL. Molecular docking studies suggested that the halogenated phenyl group plays a crucial role in binding to bacterial topoisomerase IV.

Significant progress has also been made in the synthetic methodology for this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route with higher yield (78% vs previous 52%) and reduced environmental impact. The new process employs continuous flow chemistry and eliminates the need for hazardous reagents previously used in the bromination step.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided valuable data on the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The pyrrolidine nitrogen was found to be susceptible to oxidative metabolism, prompting research into prodrug strategies to enhance oral bioavailability. These findings are particularly relevant as several drug candidates containing this scaffold are advancing to clinical trials.

The versatility of 3-(4-Bromo-2-chlorophenyl)pyrrolidine is further demonstrated by its application in chemical biology probes. A Nature Chemical Biology paper reported its use in developing photoaffinity labels for studying protein-protein interactions in neurodegenerative diseases. The bromine atom serves as an ideal handle for further functionalization via cross-coupling reactions, while the chlorine atom provides metabolic stability.

Looking forward, researchers anticipate increased interest in this scaffold due to its balanced physicochemical properties and demonstrated biological activities. Current challenges include optimizing the metabolic stability of derivatives and developing more efficient asymmetric synthesis methods. The compound's unique combination of structural features continues to make it a valuable tool in both drug discovery and chemical biology research.